4-Cyclohexylbutyric acid

Specification

• CAS No.: 4441-63-8
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 4-cyclohexylbutanoic acid
• Standard InChI: InChI=1S/C10H18O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h9H,1-8H2,(H,11,12)
• Standard InChI Key: UVZMNGNFERVGRC-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)CCCC(=O)O
• Canonical SMILES: C1CCC(CC1)CCCC(=O)O
• Appearance: Solid powder

Introduction

4-Cyclohexylbutyric acid, also known as 4-cyclohexanebutyric acid, is a chemical compound with the molecular formula C10H18O2 and a molecular weight of 170.25 g/mol. It is a white or colorless to light yellow crystalline solid with a melting point of 30-32 °C. This compound is used in various applications, including the production of polyhydroxyalkanoates (PHAs) and as a substrate for microbial growth.

Uses and Applications

4-Cyclohexylbutyric acid is utilized in several fields:

• Production of Polyhydroxyalkanoates (PHAs): It serves as a precursor for the biosynthesis of PHAs by certain bacteria, such as Pseudomonas oleovorans. PHAs are biodegradable polymers with potential applications in packaging and medical devices.

• Microbial Growth: This compound is used as a carbon source for the growth of specific microorganisms, like Arthrobacter sp. strain CA1.

• Chemical Synthesis: It can be involved in the synthesis of various derivatives, which may have applications in pharmaceuticals or other chemical industries.

Purification Methods

Purification of 4-cyclohexylbutyric acid typically involves distillation through a Vigreux column, followed by recrystallization from petroleum ether. The S-benzylisothiuronium salt can also be used for purification, with a melting point of 154-155 °C from ethanol.

Research Findings

Recent research has focused on the biosynthesis of PHAs using 4-cyclohexylbutyric acid as a substrate. Studies have shown that this compound can be efficiently incorporated into PHA copolymers, which exhibit unique properties due to the cyclohexyl side chains. Additionally, the compound's role in microbial metabolism and its potential applications in biotechnology have been explored.